Cas no 2096329-58-5 (3-Amino-5-(benzyloxycarbonylamino)phenylboronic acid)

• Product Name: 3-Amino-5-(benzyloxycarbonylamino)phenylboronic acid
• CAS No: 2096329-58-5
• MF: C₁₄H₁₅BN₂O₄
• MW: 286.090903520584
• MDL: MFCD19981513
• CID: 4637766
• Update Time: 2023-08-10

3-Amino-5-(benzyloxycarbonylamino)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(benzyloxycarbonylamino)phenylboronic acid
• WID32958
• Y2461
• (3-Amino-5-(((benzyloxy)carbonyl)amino)phenyl)boronic acid
• [3-amino-5-(phenylmethoxycarbonylamino)phenyl]boronic acid

• MDL： MFCD19981513
• Inchi： 1S/C14H15BN2O4/c16-12-6-11(15(19)20)7-13(8-12)17-14(18)21-9-10-4-2-1-3-5-10/h1-8,19-20H,9,16H2,(H,17,18)
• InChI Key： WMGCITYEMQDOCQ-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(=CC(B(O)O)=C1)N)=O)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 337
• Topological Polar Surface Area: 105